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Compound of Interest

Compound Name: 1-Phenylcyclopropan-1-ol

Cat. No.: B1366885

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 1-phenylcyclopropan-1-ol. The information is intended to support
researchers and professionals in the handling, storage, and analysis of this compound,
ensuring its integrity for experimental and developmental applications.

Chemical and Physical Properties

1-Phenylcyclopropan-1-ol is a tertiary alcohol with a molecular formula of CoH100 and a
molecular weight of 134.18 g/mol .[1] Its structure consists of a cyclopropane ring bonded to a
phenyl group and a hydroxyl group at the same carbon atom. The presence of the strained
cyclopropyl ring and the tertiary alcohol functionality are key determinants of its reactivity and
stability.
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Property Value Source
Molecular Formula CoH100 [1]
Molecular Weight 134.18 g/mol [1]
Appearance Not specified in literature

Melting Point Not available [2]
Boiling Point Not available [2]
Density Not available [2]

Stability Profile

The stability of 1-phenylcyclopropan-1-ol is influenced by temperature, pH, and light. While
specific quantitative stability data for this compound is not extensively available in the public
domain, its structural features suggest potential degradation pathways.

Thermal Stability

While no specific studies on the thermal degradation of 1-phenylcyclopropan-1-ol were
identified, it is advisable to store the compound at low temperatures to minimize potential
degradation. Commercial suppliers recommend storage at -20°C.[3] High temperatures can
promote rearrangement or elimination reactions, particularly given the strained cyclopropyl

group.

pH Stability

The stability of 1-phenylcyclopropan-1-ol is expected to be highly dependent on pH.

» Acidic Conditions: 1-Phenylcyclopropan-1-ol is susceptible to acid-catalyzed
rearrangement. The protonation of the hydroxyl group followed by the departure of a water
molecule would lead to a tertiary carbocation stabilized by the adjacent phenyl group. The
inherent strain of the cyclopropane ring makes it prone to ring-opening reactions under these
conditions. A likely degradation pathway is the acid-catalyzed rearrangement to form
propiophenone.
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e Neutral and Basic Conditions: The compound is expected to be more stable under neutral to
mildly basic conditions. However, strong basic conditions could potentially lead to
deprotonation of the hydroxyl group, forming an alkoxide, which might be susceptible to
oxidation.

Photostability

Specific photostability studies on 1-phenylcyclopropan-1-ol are not readily available. The
presence of the phenyl group suggests potential absorption of UV light, which could lead to
photodegradation. It is recommended to store the compound protected from light.

Recommended Storage Conditions

Based on the available information and the chemical nature of the compound, the following
storage conditions are recommended to ensure the long-term stability of 1-
phenylcyclopropan-1-ol:

Parameter Recommendation
Temperature -20°C[3]
Light Protect from light (e.g., store in an amber vial)

Store under an inert atmosphere (e.g., argon or
Atmosphere . N
nitrogen) to prevent oxidation.

] Tightly sealed container to prevent moisture
Container )
ingress.

Degradation Pathways

The primary anticipated degradation pathway for 1-phenylcyclopropan-1-ol is acid-catalyzed
rearrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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